Cas no 61268-23-3 (Trisulfide Acetyl Ethoxy (Technical Grade))

• Product Name: Trisulfide Acetyl Ethoxy (Technical Grade)
• CAS No: 61268-23-3
• MF: C₄H₈O₂S₃
• MW: 184.300117492676
• CID: 486464
• PubChem ID: 12350588
• Update Time: 2025-11-02

Trisulfide Acetyl Ethoxy (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Trisulfide, acetyl ethoxy
• S-(ethoxydisulfanyl) ethanethioate
• Trisulfide Acetyl Ethoxy (Technical Grade)
• 61268-23-3
• 1-(Ethoxytrisulfanyl)ethan-1-one
• DTXSID00493236

• Inchi： 1S/C4H8O2S3/c1-3-6-8-9-7-4(2)5/h3H2,1-2H3
• InChI Key： XULNVMVLOAPANJ-UHFFFAOYSA-N
• SMILES： S(OCC)SSC(C)=O

Computed Properties

• Exact Mass: 183.96874
• Monoisotopic Mass: 183.96864301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 85.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 26.3

Additional information on Trisulfide Acetyl Ethoxy (Technical Grade)

Comprehensive Technical Guide to Trisulfide Acetyl Ethoxy (CAS 61268-23-3)

Trisulfide Acetyl Ethoxy (CAS 61268-23-3) is a specialized organosulfur compound with growing industrial significance. As a technical grade material, it offers unique chemical properties that make it valuable across multiple applications. This article explores its molecular characteristics, production methods, key applications, and emerging market trends while addressing frequently searched questions about this compound.

The molecular structure of Trisulfide Acetyl Ethoxy technical grade features a distinctive combination of acetyl, ethoxy, and trisulfide functional groups. This configuration provides exceptional thermal stability (decomposition point >200°C) and moderate solubility in polar organic solvents. Recent studies highlight its role as an intermediate in synthesizing advanced materials, particularly in polymer modification processes where sulfur-containing additives enhance material properties.

Manufacturers produce Trisulfide Acetyl Ethoxy through controlled reaction sequences involving thioacetylation and ethoxylation steps. The technical grade specification typically indicates purity levels between 85-95%, with the remaining composition consisting of related sulfur compounds that don't significantly affect performance in most applications. Quality control protocols emphasize HPLC analysis to ensure batch-to-batch consistency.

In industrial applications, CAS 61268-23-3 demonstrates remarkable versatility. The rubber industry utilizes it as a novel vulcanization accelerator, where its trisulfide group facilitates cross-linking at lower temperatures than conventional additives. Research also indicates potential as a ligand in catalytic systems for petrochemical processes, with particular interest in its ability to modify metal center reactivity.

The agricultural sector has shown increasing interest in Trisulfide Acetyl Ethoxy technical grade formulations. When combined with specific carriers, it exhibits plant growth regulation properties and shows promise in stress resistance enhancement. However, formulators must consider its pH sensitivity (optimal stability between pH 6-8) when developing end-use products.

Environmental and safety profiles of Trisulfide Acetyl Ethoxy have become a frequent search topic among EHS professionals. While not classified as hazardous under standard systems, proper handling requires ventilation and standard PPE due to its characteristic sulfur odor. Storage recommendations include amber glass or specially lined containers to prevent gradual oxidation.

Market analysis reveals growing demand for CAS 61268-23-3 in Asia-Pacific regions, particularly for specialty polymer applications. The compound's price stability compared to alternative sulfur-containing intermediates makes it attractive for cost-sensitive formulations. Technical developments focus on improving production yields through continuous flow chemistry approaches.

Analytical characterization of Trisulfide Acetyl Ethoxy technical grade typically employs GC-MS and NMR techniques. The mass spectrum shows characteristic fragmentation patterns at m/z 121 and 93, while proton NMR displays distinct signals at δ 2.35 (acetyl methyl) and δ 4.25 (ethoxy methylene). These analytical signatures help quality assurance teams verify material authenticity.

Emerging research explores Trisulfide Acetyl Ethoxy in energy storage applications. Preliminary studies suggest its sulfur-rich structure could contribute to cathode materials in next-generation batteries, though commercialization remains in early stages. This aligns with current industry focus on sustainable energy solutions.

Formulators working with CAS 61268-23-3 should note its compatibility profile. It shows excellent stability with most hydrocarbon solvents but may react with strong oxidizers or concentrated acids. Shelf life studies indicate optimal stability at temperatures below 30°C, with recommended rotation cycles of 12 months for stored material.

Regulatory status varies by region for Trisulfide Acetyl Ethoxy technical grade. In most jurisdictions, it falls under general industrial chemical regulations without special restrictions. However, manufacturers should monitor evolving chemical legislation, particularly concerning organosulfur compounds in specific applications.

Technical support questions often focus on troubleshooting Trisulfide Acetyl Ethoxy formulations. Common issues include viscosity changes in prepared mixtures, typically addressed by adjusting solvent polarity or incorporating stabilizers. The compound's performance shows minimal humidity sensitivity, making it suitable for various climatic conditions.

Looking forward, innovation in CAS 61268-23-3 applications continues to expand. Recent patent literature describes its incorporation into self-healing materials and as a component in specialty adhesives. These developments position Trisulfide Acetyl Ethoxy technical grade as a compound with significant growth potential in advanced material sectors.